Cas no 1201921-81-4 ((4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane))

• Product Name: (4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)
• CAS No: 1201921-81-4
• MF: C₅₁H₇₈S₂Sn₂
• MW: 992.715031147003
• CID: 1090150
• PubChem ID: 71721480
• Update Time: 2025-10-19

(4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

• (4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)
• 1201921-81-4
• [4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']bisthiene-2,6-diyl]bis(trimethylstannane)
• A920134
• DTXSID20857038
• [7,7-bis(2-dodecylphenyl)-10-trimethylstannyl-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraen-4-yl]-trimethylstannane
• BYB92181
• 2,6-Bis(triMethyltin)-4,4-bis(2-dodecylbenzo)-4H-cyclopenta[2,1-b:3,4-b']dithiophene
• 2,6-Bis(triMethyltin)-4,4-bis(2-dodecylbenzo)-4H-cyclopenta[2,1-b:3,4-b/']dithiophene

• Inchi： 1S/C45H60S2.6CH3.2Sn/c1-3-5-7-9-11-13-15-17-19-21-27-37-29-23-25-31-39(37)45(41-33-35-46-43(41)44-42(45)34-36-47-44)40-32-26-24-30-38(40)28-22-20-18-16-14-12-10-8-6-4-2;;;;;;;;/h23-26,29-34H,3-22,27-28H2,1-2H3;6*1H3;;
• InChI Key： QHVSWTQJBACOQM-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C3=C(C=C(S3)[Sn](C)(C)C)C2(C2C=CC=CC=2CCCCCCCCCCCC)C2C=CC=CC=2CCCCCCCCCCCC)S1

Computed Properties

• Exact Mass: 1000.41000
• Monoisotopic Mass: 994.35890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 55
• Rotatable Bond Count: 26
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0.00000
• LogP: 17.44450

(4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane)

Introduction to (4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane) and Its Significance in Modern Chemical Research

The compound with the CAS number 1201921-81-4 is a fascinating molecule that has garnered significant attention in the field of organic electronics and materials science. Its systematic name, (4,4-Bis(2-dodecylphenyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2,6-diyl)bis(trimethylstannane), provides a detailed insight into its structural and functional characteristics. This introduction aims to explore the compound's properties, applications, and recent advancements in research that highlight its importance.

At the heart of this compound lies a complex aromatic system known as dithiophene, which is renowned for its electron-deficient nature and ability to form stable conjugated structures. The presence of two bulky 2-dodecylphenyl groups at the 4-position of the dithiophene core enhances its solubility and processability, making it an attractive candidate for various applications in optoelectronic devices. The cyclopenta[1,2-b:5,4-b']dithiophene moiety further contributes to the molecule's rigidity and planarity, which are crucial for efficient charge transport in organic semiconductors.

The use of trimethylstannane groups at the 2,6-positions of the dithiophene ring serves as a protecting group for further functionalization. This allows researchers to tailor the properties of the molecule by introducing specific substituents or linking it to other functional units. The trimethylstannane groups are particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely employed in synthesizing complex organic materials.

In recent years, there has been a surge in research focused on developing novel organic semiconductors for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The compound (CAS no. 1201921-81-4) has been extensively studied for its potential in these areas due to its unique structural features. For instance, its high hole mobility and excellent thermal stability make it an ideal candidate for use in high-performance OFETs. Additionally, its ability to absorb light across a broad spectrum has opened up possibilities for its use in efficient OPV devices.

One of the most notable recent advancements in the research involving this compound is its application as a donor material in bulk heterojunction solar cells. Bulk heterojunctions are a critical component of OPVs, where they facilitate efficient charge separation and transport. Studies have shown that incorporating (CAS no. 1201921-81-4) into bulk heterojunctions can significantly enhance device performance by improving charge mobility and reducing recombination losses. This has been attributed to the molecule's ability to form stable intermolecular interactions with acceptor materials, leading to better charge transport properties.

Another area where this compound has shown promise is in the development of organic photodetectors. Organic photodetectors are essential components in various electronic devices, including image sensors and communication systems. The high absorption coefficient and fast response time of (CAS no. 1201921-81-4) make it an excellent candidate for use in these devices. Researchers have demonstrated that incorporating this compound into photodetector architectures can lead to improved sensitivity and faster response times compared to conventional materials.

The synthesis of (CAS no. 1201921-81-4) also presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more accessible than ever before. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the dithiophene core efficiently. Additionally, new techniques for introducing bulky substituents have improved the solubility and processability of the final product.

In conclusion, (CAS no. 1201921-81-4) represents a significant advancement in the field of organic electronics and materials science. Its unique structural features and excellent electronic properties make it a versatile material with applications ranging from OLEDs to photodetectors. As research continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemical research.